Cas no 1351632-83-1 (2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride)

• Product Name: 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride
• CAS No: 1351632-83-1
• MF: C₁₁H₁₃ClN₂S₂
• MW: 272.817318677902
• MDL: MFCD16661050
• CID: 4695951
• PubChem ID: 71779078
• Update Time: 2025-06-08

2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)-4-phenyl-1,3-thiazol-5-amine hydrochloride
• 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride

• MDL： MFCD16661050
• Inchi： 1S/C11H12N2S2.ClH/c1-2-14-11-13-9(10(12)15-11)8-6-4-3-5-7-8;/h3-7H,2,12H2,1H3;1H
• InChI Key： NGFJVMAOOTUTGF-UHFFFAOYSA-N
• SMILES： Cl.S1C(=NC(=C1N)C1C=CC=CC=1)SCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 92.4

Additional information on 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride

Introduction to 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride (CAS No. 1351632-83-1)

2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride, identified by its CAS number 1351632-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivative class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both ethylsulfanyl and phenyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The thiazole core of 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride is a well-documented scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The ethylsulfanyl group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially improving bioavailability. On the other hand, the phenyl ring contributes to hydrophobic interactions, which can influence binding affinity to biological targets. The hydrochloride salt form of this compound ensures better stability and crystallinity, facilitating its handling and formulation in pharmaceutical applications.

In recent years, there has been a growing interest in thiazole derivatives due to their versatility and efficacy in modulating various biological pathways. Studies have shown that compounds containing the thiazole moiety can interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. For instance, modifications at the 5-position of the thiazole ring have been found to enhance pharmacological activity by improving binding interactions with target proteins. The specific arrangement of substituents in 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride makes it a valuable candidate for investigating such interactions.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that thiazole derivatives can serve as scaffolds for developing novel therapeutics targeting diseases with high unmet clinical demand. The ethylsulfanyl group has been observed to enhance the metabolic stability of drug candidates, reducing the likelihood of rapid degradation in vivo. Additionally, the phenyl ring can be engineered to optimize binding affinity through structure-based drug design approaches. These features make 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride a compelling candidate for further investigation.

The synthesis of 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethylsulfanyl group typically involves thiolation reactions, while the attachment of the phenyl ring may be achieved through Friedel-Crafts acylation or alkylation. The final step involves conversion to the hydrochloride salt to improve stability and solubility. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to enhance efficiency and scalability in producing this compound.

Evaluation of the pharmacological properties of 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. For example, studies have shown that this compound can modulate cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis and alleviating inflammatory responses. Furthermore, its interaction with other biological targets such as kinases and transcription factors has been explored, suggesting potential therapeutic applications in oncology.

The pharmacokinetic profile of 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride is another critical aspect that has been investigated. Initial studies indicate that this compound exhibits moderate bioavailability upon oral administration, with reasonable distribution throughout various tissues. The presence of polar functional groups enhances its solubility, allowing for effective absorption across biological membranes. Additionally, preliminary data suggest that metabolic pathways involving cytochrome P450 enzymes play a significant role in its biotransformation process.

Future directions for research on 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-amine hydrochloride include exploring its potential as a lead compound for drug development programs targeting specific diseases. Structure-based drug design techniques can be employed to optimize its chemical properties further by modifying substituents at strategic positions within the molecule. Additionally, computational modeling approaches such as molecular docking can provide insights into how this compound interacts with biological targets at an atomic level.

The broader significance of this compound lies in its contribution to advancing our understanding of thiazole derivatives as therapeutic agents. By studying compounds like 2-(ethylsulfanyl)-4-phenyl-1,3-thiazol-5-am ine hydrochlor ide, researchers can gain valuable insights into how structural modifications influence biological activity and pharmacokinetic behavior. These insights are crucial for developing next-generation drugs with improved efficacy profiles while minimizing side effects.